beta-D-Galactopyranoside, methyl 1-thio-

• IUPAC Name: (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-methylsulfanyloxane-3,4,5-triol
• InChI: InChI=1S/C7H14O5S/c1-13-7-6(11)5(10)4(9)3(2-8)12-7/h3-11H,2H2,1H3/t3-,4+,5+,6-,7+/m1/s1
• InChI Key: LZFNFLTVAMOOPJ-PZRMXXKTSA-N
• Canonical SMILES: CSC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: CS[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C7H14O5S
• DSSTOX Substance ID: DTXSID20883337
• Molecular Weight: 210.25 g/mol
• CAS RN: 155-30-6

Description

Beta-D-Galactopyranoside, methyl 1-thio-, also known as Methyl beta-D-thiogalactoside (TMG), is a monosaccharide derivative of galactose. It is a weak substrate and an effective inducer of beta-D-galactosidase, used in the metabolism of 2-deoxygalactose. The uptake of TMG, lactose, and glucose is maintained by the phosphoenolpyruvate-dependent phosphotransferase system.

Synthesis Analysis

The synthesis of a phenyl thio-beta-D-galactopyranoside library from 1,5-difluoro-2,4-dinitrobenzene has been reported. Another study reported the synthesis of Methyl beta-D-Galactopyranoside esters as potential inhibitors.

Molecular Structure Analysis

The molecular formula of Beta-D-Galactopyranoside, methyl 1-thio- is C7H14O5S. The molecular weight is 210.25.

Chemical Reactions Analysis

Methyl-β-D-thiogalactoside has been used in a study to analyze inducers of the E.coli lac repressor system. It has also been used in a study that investigated the utilization of lactose by Streptococcus faecalis.

Physical And Chemical Properties Analysis

Beta-D-Galactopyranoside, methyl 1-thio- is a white to almost white powder or crystal. It is soluble in water at 50 mg/mL, clear, and colorless. The melting point ranges from 175.0 to 179.0 °C.

Scientific Research Applications

Potential Inhibitors for SARS-CoV-2 Protease Enzyme

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Antimicrobial Applications

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Synthesis of Biologically Active Drugs

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Inducers of the E.coli Lac Repressor System

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Utilization of Lactose by Streptococcus Faecalis

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Purification of Bacillus Circulans Sp. Alkalophilus β-Galactosidase

p-Aminobenzyl 1-thio-β-D-galactopyranoside−Agarose has been used in the column for the purification of Bacillus circulans sp. .

Affinity Chromatography for the Purification of P. Haloplanktis β-Galactosidase

It has also been used in the derivatization of affinity matrix of agarose to perform affinity chromatography for the purification of P. .

Mechanism of Action

Target of Action

Beta-D-Galactopyranoside, methyl 1-thio-, also known as Methyl-β-D-thiogalactoside (TMG), primarily targets the lac repressor system in Escherichia coli . The lac repressor system is a crucial component in the regulation of the lac operon, a set of genes responsible for the transport and metabolism of lactose in E. coli .

Mode of Action

TMG interacts with the lac repressor system by acting as an inducer . In the presence of TMG, the lac repressor changes its conformation, which in turn allows the transcription of the lac operon . This leads to the production of β-galactosidase, an enzyme that catalyzes the hydrolysis of lactose into glucose and galactose .

Biochemical Pathways

The primary biochemical pathway affected by TMG is the lactose metabolism pathway in E. coli . When TMG induces the lac operon, it leads to the production of β-galactosidase, which then catalyzes the hydrolysis of lactose into glucose and galactose . These monosaccharides can then enter glycolysis, a metabolic pathway that converts glucose into pyruvate, releasing energy in the form of ATP .

Pharmacokinetics

Given its solubility in water , it can be inferred that TMG may have good bioavailability

Result of Action

The primary molecular effect of TMG’s action is the induction of the lac operon, leading to the production of β-galactosidase .

Action Environment

The action of TMG is influenced by the presence of other sugars in the environment. For example, in the presence of glucose, the preferred energy source for E. coli, the induction of the lac operon by TMG is inhibited, a phenomenon known as catabolite repression . Therefore, the efficacy of TMG is influenced by the metabolic state of the cell and the availability of other energy sources .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation.